Cas no 1020489-98-8 (N-[(2Z)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1-methyl-1H-pyrazole-3-carboxamide)

• Product Name: N-[(2Z)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1-methyl-1H-pyrazole-3-carboxamide
• CAS No: 1020489-98-8
• MF: C₁₄H₁₃FN₄OS
• MW: 304.342624425888
• CID: 6602472
• PubChem ID: 25284752
• Update Time: 2025-07-01

N-[(2Z)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1-methyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2Z)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1-methyl-1H-pyrazole-3-carboxamide
• NKXCIOQLONQBLV-PEZBUJJGSA-N
• AKOS024497125
• F5094-0603
• N-(3-ethyl-6-fluorobenzo[d]thiazol-2(3H)-ylidene)-1-methyl-1H-pyrazole-3-carboxamide
• N-(3-ethyl-6-fluoro-1,3-benzothiazol-2-ylidene)-1-methylpyrazole-3-carboxamide
• 1020489-98-8

• Inchi： 1S/C14H13FN4OS/c1-3-19-11-5-4-9(15)8-12(11)21-14(19)16-13(20)10-6-7-18(2)17-10/h4-8H,3H2,1-2H3/b16-14-
• InChI Key： NKXCIOQLONQBLV-PEZBUJJGSA-N
• SMILES： N1(C)C=CC(C(/N=C2/N(CC)C3=CC=C(F)C=C3S/2)=O)=N1

Computed Properties

• Exact Mass: 304.07941039g/mol
• Monoisotopic Mass: 304.07941039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.8Ų

Additional information on N-[(2Z)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1-methyl-1H-pyrazole-3-carboxamide

N-[(2Z)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1-methyl-1H-pyrazole-3-carboxamide (CAS No. 1020489-98-8): An Overview of a Promising Compound in Pharmaceutical Research

N-[(2Z)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1-methyl-1H-pyrazole-3-carboxamide (CAS No. 1020489-98-8) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of benzothiazoles and pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of N-[(2Z)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1-methyl-1H-pyrazole-3-carboxamide features a 1,3-benzothiazole moiety linked to a 1-methylpyrazole ring through a double bond. The presence of an ethyl group and a fluorine atom further enhances its structural complexity and contributes to its pharmacological profile. The fluorine atom, in particular, is known to improve the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of N-[(2Z)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1-methyl-1H-pyrazole-3-carboxamide in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In vitro studies have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-[(2Z)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1-methyl-1H-pyrazole-3-carboxamide has also demonstrated significant antimicrobial activity. Research has shown that it exhibits potent activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This broad-spectrum activity suggests that the compound could be developed into a new class of antibiotics to combat emerging antibiotic resistance.

Another area of interest is the anticancer potential of N-[(2Z)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-yli​dene]-1-methyl​‌‌‌‌‌‌‌‌‌‌‌‌‌‌​​‌​​​​​​​​​​​���​​​d​‌​​​​​H-pyrazole​‌​​​​​‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍​\-​‌​​​​​c​‌​​​​​a​‌​​​​​r​‌​​​​​b​‌​​​​​o​‌​​​​​xamide. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic properties of N-[(2Z)\-3\-ethyl\-6\-fluoro\-2, 3\-dihydro\-1, 3\-benzothiazol\-2\-ylidene]‐1\-methyl‐1H‐pyrazole‐3\-carboxamide have also been extensively studied. It has been found to have good oral bioavailability and a favorable half-life, which are crucial factors for its development as an oral therapeutic agent. Additionally, the compound exhibits low toxicity in animal models, further supporting its safety profile.

Despite its promising properties, further research is needed to fully understand the mechanisms underlying the biological activities of N-[(2Z)\-3\-ethyl\-6\-fluoro\-2, 3\-dihydro\-1, 3\-benzothiazol\-2\-ylidene]‐1\-methyl‐1H‐pyrazole‐3\-carboxamide. Ongoing clinical trials are aimed at evaluating its efficacy and safety in human subjects. These trials will provide valuable insights into its potential as a therapeutic agent for various diseases.

In conclusion, N-[(2Z)\-* e*thyl* \-* *f*luoro* \-* *d*i*h*y*d*r*o* \-* *b*en*z*o*t*h*i*a*z*o*l* \-* *y*l*i*d*e*n*e]‐ *m*et*h*y*l*‐ *H*‐py*r*a*z*o*l*e‐ *c*a*r*b*x*a*m*i*d*e (CAS No. 1020489­98­8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in pharmaceutical research.